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Introduction

The effective delivery of therapeutic agents through the skin is a significant challenge in
pharmaceutical sciences, primarily due to the formidable barrier presented by the stratum
corneum (SC). The Skin Penetrating and Cell Entering (SPACE) peptide is a novel peptide
carrier developed to overcome this limitation. Identified through phage display, the SPACE
peptide has demonstrated remarkable efficacy in enhancing the topical and transdermal
delivery of a wide range of molecules, from small molecules to large biologics like hyaluronic
acid and siRNA.[1][2] This technical guide provides a comprehensive overview of the SPACE
peptide, detailing its mechanism of action, quantitative performance data, and the
experimental protocols used to validate its efficacy.

Core Peptide Sequence

The primary sequence identified for the SPACE peptide is AC-TGSTQHQ-CG.[2][3] Other
related sequences have also been identified through phage display screening.[3]

Mechanism of Action
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The SPACE peptide facilitates the transport of cargo across the stratum corneum and into
viable skin cells through a multi-faceted mechanism. When conjugated to a cargo molecule or
incorporated into a delivery vehicle, the peptide enhances penetration into both the epidermis
and dermis. The proposed mechanism involves:

e Binding to Corneocytes: The peptide shows a strong affinity for corneocytes, the primary
cells of the stratum corneum, likely binding to keratin.

o Cellular Internalization: The SPACE peptide enables penetration into various skin cells,
including keratinocytes and fibroblasts. This cellular uptake is an active process, likely
occurring through macropinocytosis, an endocytotic pathway.

o Transcellular Pathway: For certain molecules like Cyclosporine A, the SPACE peptide
enhances skin penetration via a transcellular pathway. It achieves this by increasing the
partitioning of the drug into keratin-rich corneocytes through the concurrent binding of the
peptide with both keratin and the drug molecule.

This process allows the peptide to facilitate the delivery of conjugated cargo without
significantly disrupting the skin's overall barrier integrity, as evidenced by modest changes in
skin electrical conductivity.

SPACE Peptide Mechanism of Action
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Caption: Proposed mechanism for SPACE peptide-mediated topical drug delivery.

Data Presentation: Efficacy in Drug Delivery
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The performance of the SPACE peptide has been quantified in various studies, often using

ethosomal carrier systems to encapsulate the active cargo. The following tables summarize key

findings.

Table 1: Enhanced Delivery of Hyaluronic Acid (HA) Carrier System: SPACE-ethosomal system
(SES) Skin Model: Porcine skin (in vitro), SKH1 hairless mice (in vivo)

. SPACE-ethosomal Enhancement
Metric Control (PBS)
system (SES) Factor

In Vitro Penetration ] 9.3% + 1.2% of

~1.2% of applied dose ] 7.8 £ 1.1-fold
(24h) applied dose
In Vivo Skin

0.9% + 0.06% 4.5% + 1.6% 5.1+ 1.8-fold

Deposition (6h)

Note: The optimal concentration of SPACE peptide in the SES formulation for HA delivery was

found to be 5 mg/mL.

Table 2: Enhanced Delivery of siRNA Carrier System: DOTAP-based SPACE Ethosomal

System (DOTAP-SES) Target Gene: GAPDH

. Control (siRNA in Enhancement/Resu
Metric DOTAP-SES
PBS) It
In Vitro Penetration ) ) Significantly higher
] ) Baseline 6.3 £ 1.7-fold increase ]
(Porcine Skin) penetration (p<0.01)
In Vitro Epidermal ) ) Significantly higher
Baseline ~10-fold increase

Accumulation

accumulation (p<0.01)

In Vivo Knockdown
(BALB/c Mice)

Not reported

63.2% + 7.7%

knockdown

Significantly higher
than control (p<0.05)

In Vitro Knockdown

(Keratinocytes)

15.6% *+ 6.8%

83.3% + 3.0%

Significantly higher
than siRNA alone
(p<0.01)
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Table 3: Enhanced Delivery of Topical Corticosteroids (TCs) Formulation: Free SPACE™
peptide co-administered with TCs

. Aqueous/Hydroeth . SPACE™ Peptide

Metric . . Cortizone™ Cream .

anolic Solution Formulation

) ) Significantly
Epidermal Penetration  Lower Lower
Enhanced

Skin vs. Systemic ,

Lower Lower Higher

Uptake Ratio

Enhanced without
In Vivo Skin Retention )
Lower Not Applicable elevated blood

(Hydrocortisone) )
concentrations

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The
following are protocols for key experiments used to evaluate the SPACE peptide.

In Vitro Skin Permeation Study

This experiment quantifies the transport of a substance across a skin sample.

Objective: To measure the flux and total penetration of a topically applied compound across
excised skin.

Apparatus: Franz-type diffusion cells are commonly used.
Methodology:

o Skin Preparation: Full-thickness or dermatomed human or porcine skin is used. The skin is
thawed, and sections are mounted between the donor and receptor compartments of the
Franz cell, with the stratum corneum facing the donor side.

o Receptor Fluid: The receptor compartment is filled with a buffered solution (e.g., PBS at pH
7.4), which is maintained at 37°C and continuously stirred to ensure sink conditions.
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Formulation Application: A precise amount of the test formulation (e.g., SPACE-ethosomal
system containing the drug) is applied evenly to the skin surface in the donor compartment.

Sampling: At predetermined time intervals (e.g., over 24 hours), aliquots are withdrawn from
the receptor fluid for analysis. The withdrawn volume is replaced with fresh, pre-warmed
receptor fluid.

Skin Analysis: At the end of the experiment, the skin surface is cleaned. The different layers
of the skin (epidermis, dermis) can be separated and homogenized to quantify the amount of
drug retained in the tissue.

Quantification: The concentration of the drug in the receptor fluid samples and skin
homogenates is determined using a validated analytical method, such as HPLC or
fluorescence spectroscopy for labeled molecules.

Data Analysis: The cumulative amount of drug permeated per unit area is plotted against
time to calculate the steady-state flux. The enhancement ratio is determined by comparing
the flux from the peptide-containing formulation to that of a control formulation.
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In Vitro Permeation Test (IVPT) Workflow

Experimental Steps

Prepare Excised Skin
(Human or Porcine)

Mount Skin on
Franz Diffusion Cell

Add Receptor Fluid (e.g., PBS)
Maintain at 37°C with Stirring

Apply Test Formulation
to Donor Compartment

Collect Samples from
Receptor at Time Intervals

Analyze Drug Concentration Quantify Drug in Skin Layers
(e.g., HPLC) (End of Experiment)

Calculate Flux and
Enhancement Ratio

Click to download full resolution via product page

Caption: A typical workflow for an in vitro skin permeation test using Franz cells.
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Confocal Laser Scanning Microscopy (CLSM)

This imaging technique is used to visualize the penetration depth and localization of
fluorescently-labeled molecules within the skin layers.

Objective: To qualitatively and semi-quantitatively assess the distribution of a fluorescently-
labeled cargo delivered by the SPACE peptide.

Methodology:

o Formulation and Application: A fluorescent probe (e.g., FITC-labeled HA, fluorescently-
tagged siRNA) is incorporated into the test formulation (with and without SPACE peptide).
The formulation is applied to the surface of excised skin and incubated for a specific period.

o Sample Preparation: After incubation, the excess formulation is carefully removed from the
skin surface. The skin sample is then embedded in a suitable medium (e.g., OCT compound)
and flash-frozen. Vertical sections of a specific thickness (e.g., 30 um) are cut using a
cryotome.

e Microscopy: The skin sections are mounted on a microscope slide and imaged using a
confocal microscope. Z-stack images are acquired by optically sectioning through the depth
of the tissue to create a 3D reconstruction.

e Image Analysis: The images are analyzed to determine the location and intensity of the
fluorescence signal within the different skin strata (stratum corneum, epidermis, dermis).
System parameters (e.g., laser power, gain) are kept constant across all samples to allow for
valid comparison between control and test groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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